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Compound of Interest

Compound Name: (S)-1-Chloro-2-propanol

cat. No.: B1348254

An In-depth Technical Guide on the Physical Properties of (S)-1-Chloro-2-propanol

This guide provides a comprehensive overview of the core physical properties of (S)-1-Chloro-
2-propanol, tailored for researchers, scientists, and professionals in drug development. It
includes a detailed summary of quantitative data, experimental protocols for property
determination, and a logical workflow visualization.

Introduction to (S)-1-Chloro-2-propanol

(S)-1-Chloro-2-propanol, with the chemical formula C3sH-CIO, is a chiral molecule and a
member of the chlorohydrin family.[1][2] It is a secondary alcohol where one of the methyl
hydrogen atoms in isopropanol is substituted by chlorine.[3][4] At room temperature, it presents
as a colorless to light amber liquid, often with a pungent or mild odor.[1][3] This compound is
soluble in water and various organic solvents like ethanol.[1][4] (S)-1-Chloro-2-propanol
serves as a crucial intermediate in organic synthesis, particularly in the manufacturing of chiral
pharmaceuticals and other fine chemicals.[1][5]

Quantitative Physical Properties

The physical properties of (S)-1-Chloro-2-propanol are summarized in the table below for
easy reference and comparison.
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Temperature o -

Property Value °C) Pressure Citations
Molecular

CsHsCIO N/A N/A [1][5]
Formula
Molecular Weight  94.54 g/mol N/A N/A [11[31[5]

Colorless to light )
Appearance o Ambient N/A [31[4]

amber liquid
Odor Pungent, mild Ambient N/A [11[3]
Density 1.111 g/mL 25 N/A [4]
1.115 g/mL 20 N/A [3][6]
1.108 g/mL N/A N/A [1]
Boiling Point 126-127 °C N/A 760 mmHg [3][4]
123-124 °C N/A N/A [1]
Melting Point <25°C N/A N/A [1]
Refractive Index 1.439 20 N/A [4]
1.4392 20 N/A [3]
Solubility in Soluble (= 100

23 N/A [1][3116]

Water mg/mL)

Soluble in

Ethanol,
Solubility in

Chloroform; N/A N/A [11[4]
Solvents

Slightly soluble in
Methanol

Experimental Protocols for Property Determination

The following sections detail the standard methodologies for determining the key physical

properties of a liquid chemical like (S)-1-Chloro-2-propanol.
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Determination of Density

The density of a liquid can be determined accurately using the gravimetric method with a
pycnometer or, more simply, with a graduated cylinder and a precision balance.

o Objective: To measure the mass per unit volume of the liquid.

o Apparatus: Graduated cylinder (e.g., 25 mL or 50 mL), electronic balance with a precision of
at least 0.001 g.[7]

e Procedure:

o

Place a clean, dry measuring cylinder on the electronic balance and tare its mass to zero.

[7]

o Carefully pour a specific volume of (S)-1-Chloro-2-propanol into the measuring cylinder
(e.g., 20 mL). Record the exact volume, reading from the bottom of the meniscus at eye

level to avoid parallax error.[7][8]

o Place the measuring cylinder containing the liquid back onto the balance and record the

mass.[7]
o Calculate the density using the formula: Density (p) = Mass (m) / Volume (V).[7]

o The procedure should be repeated multiple times at a constant temperature to ensure
accuracy, and the average value should be reported.[7]

Determination of Boiling Point

The capillary method is a common and reliable technique for determining the boiling point of a
small quantity of liquid.[9]

» Objective: To find the temperature at which the vapor pressure of the liquid equals the
external atmospheric pressure.[10][11]

o Apparatus: Thiele tube or a melting point apparatus (e.g., Mel-Temp), thermometer, a small
test tube (fusion tube), a capillary tube sealed at one end, and a heating medium (e.g.,
paraffin oil).[10][11][12]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.docbrown.info/ephysics/heat5-4.htm
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.benchchem.com/product/b1348254?utm_src=pdf-body
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.wjec.co.uk/media/qhtfc5tj/determination-of-the-density-of-liquids-and-solids-regular-and-irregular.pdf
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://phillysim.org/newmanual/exp5.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Procedure:

o

Fill the small test tube with approximately 2-3 mL of (S)-1-Chloro-2-propanol.[11]
o Place the capillary tube into the test tube with its open end submerged in the liquid.[9]

o Attach the test tube to the thermometer using a rubber band, ensuring the sample is level
with the thermometer bulb.[9][10]

o Insert this assembly into the heating bath (Thiele tube or Mel-Temp apparatus).

o Heat the apparatus gently. As the temperature rises, air trapped in the capillary will
escape.[9]

o The boiling point is the temperature at which a rapid and continuous stream of bubbles
emerges from the capillary tube.[10]

o To confirm, remove the heat source slightly. The temperature at which the liquid just
begins to enter the capillary tube upon cooling is the precise boiling point.[10]

Determination of Refractive Index

The refractive index, a measure of how light bends as it passes through the substance, is a
characteristic property that is useful for identification and purity assessment. It is typically
measured using a refractometer.

o Objective: To measure the ratio of the speed of light in a vacuum to its speed within the
liquid.

o Apparatus: An Abbe refractometer, a constant temperature water bath, and a dropper.
e Procedure:

o Calibrate the refractometer using a standard sample with a known refractive index (e.g.,
distilled water).

o Ensure the prism of the refractometer is clean and dry.
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o Using a dropper, place a few drops of (S)-1-Chloro-2-propanol onto the surface of the
measuring prism.

o Close the prism assembly. The liquid should spread evenly to form a thin film.

o Allow the sample to equilibrate to the desired temperature (typically 20°C), which can be
maintained by circulating water from a constant temperature bath.[3]

o Look through the eyepiece and adjust the control knob until the boundary line between the
light and dark regions is sharp and centered on the crosshairs.

o

Read the refractive index value directly from the instrument's scale.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the physical property determination of
a chemical substance.
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Caption: Workflow for determining physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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